Cas no 847943-63-9 (2-Pyridinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester
• CAS No: 847943-63-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4219910
• PubChem ID: 63896286
• Update Time: 2025-10-24

2-Pyridinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester
• SCHEMBL5376069
• AKOS013210644
• tert-Butyl3-hydroxypicolinate
• GHNPVSVAMWWMHO-UHFFFAOYSA-N
• SB52720
• 847943-63-9
• 3-Hydroxy-pyridine-2-carboxylic acid tert-butyl ester
• tert-Butyl 3-hydroxypicolinate

• Inchi： 1S/C10H13NO3/c1-10(2,3)14-9(13)8-7(12)5-4-6-11-8/h4-6,12H,1-3H3
• InChI Key： GHNPVSVAMWWMHO-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)=NC=CC=C1O

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-Pyridinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester

Comprehensive Overview of 2-Pyridinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester (CAS No. 847943-63-9)

The compound 2-Pyridinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester (CAS No. 847943-63-9) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This ester derivative of 3-hydroxypicolinic acid is widely recognized for its role as an intermediate in synthesizing bioactive compounds. Its unique structure, featuring a pyridine ring and a tert-butyl ester group, makes it valuable for modifying drug solubility and stability. Researchers frequently explore its potential in prodrug design and metal-chelating agents, aligning with current trends in targeted drug delivery and green chemistry.

In recent years, the demand for high-purity intermediates like 847943-63-9 has surged due to advancements in small-molecule therapeutics. The compound’s hydroxy-pyridine moiety is particularly noteworthy, as it contributes to hydrogen bonding and coordination chemistry—key factors in enzyme inhibition studies. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, addressing the industry’s focus on quality control in synthetic pathways. Additionally, its compatibility with microwave-assisted synthesis has been investigated, reflecting the growing interest in energy-efficient chemical processes.

The tert-butyl ester group in 2-Pyridinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester offers advantages in protecting group strategies, a topic frequently searched by organic chemists. This feature enables selective deprotection under mild conditions, minimizing side reactions—a critical consideration for multi-step synthesis. Discussions in forums often highlight its utility in peptide coupling and ligand preparation, especially for catalysis research. Furthermore, its stability under ambient storage conditions makes it a practical choice for laboratories prioritizing long-term reagent usability.

From an industrial perspective, CAS No. 847943-63-9 is part of broader conversations about scalable synthetic routes and cost-effective manufacturing. Innovations in continuous flow chemistry have prompted reevaluations of traditional batch processes for such intermediates. Environmental concerns also drive interest in biodegradable derivatives of pyridine-based compounds, with researchers examining the ecological footprint of ester hydrolysis byproducts. These themes resonate with the sustainable chemistry movement, a dominant topic in academic and industrial circles.

In summary, 2-Pyridinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester exemplifies the intersection of structural versatility and functional adaptability in modern chemistry. Its relevance to drug discovery, material science, and process optimization ensures continued attention from diverse scientific communities. As analytical and synthetic technologies evolve, so too will the applications of this multifaceted compound.